Trisodium sulfosuccinate

• CAS RN: 13419-59-5
• Molecular Formula: C4H3Na3O7S
• Molecular Weight: 264.1 g/mol
• IUPAC Name: trisodium;2-sulfonatobutanedioate
• InChI: InChI=1S/C4H6O7S.3Na/c5-3(6)1-2(4(7)8)12(9,10)11;;;/h2H,1H2,(H,5,6)(H,7,8)(H,9,10,11);;;/q;3*+1/p-3
• InChI Key: ZXGOACRTCPRVON-UHFFFAOYSA-K
• SMILES: C(C(C(=O)[O-])S(=O)(=O)[O-])C(=O)[O-].[Na+].[Na+].[Na+]
• physical_description: Liquid
• Pictograms: Corrosive; Irritant
• Related CAS: 29454-16-8 (Parent)

Description

Trisodium sulfosuccinate (TSS) is a synthetic anionic surfactant that is widely used in various scientific research applications. It is commonly used as a dispersant, emulsifier, and wetting agent due to its unique chemical properties. TSS is also known by its chemical name, sodium bis(2-methoxyethyl) sulfosuccinate, and has the molecular formula C14H23Na3O11S.

Mechanism Of Action

Trisodium sulfosuccinate works by reducing the surface tension between two immiscible phases, such as oil and water. It does this by adsorbing onto the surface of the oil droplets, thereby reducing their interfacial tension and allowing them to disperse in the water phase. Trisodium sulfosuccinate also stabilizes emulsions by preventing the coalescence of the dispersed droplets.

Biochemical And Physiological Effects

Trisodium sulfosuccinate has been shown to have low toxicity and is generally considered safe for use in scientific research. However, it can cause skin and eye irritation in high concentrations. Trisodium sulfosuccinate has also been shown to have a mild irritant effect on the respiratory system.

Advantages And Limitations For Lab Experiments

Trisodium sulfosuccinate has several advantages for use in laboratory experiments. It is a highly effective dispersant and emulsifier, which makes it useful for a wide range of applications. Trisodium sulfosuccinate is also relatively inexpensive and easy to obtain.
However, Trisodium sulfosuccinate does have some limitations. It can be difficult to remove from samples, which can interfere with downstream analysis. Trisodium sulfosuccinate can also interfere with certain assays, such as those that rely on protein-protein interactions.

Future Directions

There are several future directions for research on Trisodium sulfosuccinate. One area of interest is the use of Trisodium sulfosuccinate as a surfactant in the synthesis of nanoparticles. Another area of interest is the development of new methods for removing Trisodium sulfosuccinate from samples to reduce interference with downstream analysis. Additionally, further research is needed to fully understand the biochemical and physiological effects of Trisodium sulfosuccinate.

Synthesis Methods

Trisodium sulfosuccinate can be synthesized through a two-step process. The first step involves the reaction between maleic anhydride and ethylene glycol monomethyl ether to form mono(2-methoxyethyl) maleate. The second step involves the reaction between mono(2-methoxyethyl) maleate and sodium sulfite to form Trisodium sulfosuccinate.

Scientific Research Applications

Trisodium sulfosuccinate has a wide range of scientific research applications due to its unique chemical properties. It is commonly used as a dispersant, emulsifier, and wetting agent in various industries such as pharmaceuticals, cosmetics, and food. Trisodium sulfosuccinate is also used in the synthesis of nanoparticles and as a surfactant in chromatography.